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Compound of Interest

Compound Name: ACT-462206

Cat. No.: B605166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the dissolution of ACT-462206, a

potent dual orexin receptor antagonist, for use in various in vitro assays. Adherence to these

procedures is crucial for ensuring the accuracy, reproducibility, and validity of experimental

results.

Physicochemical Properties and Solubility
ACT-462206 is a small molecule with a molecular weight of 388.48 g/mol .[1] Its hydrophobic

nature necessitates the use of an organic solvent for the preparation of a primary stock

solution, with Dimethyl Sulfoxide (DMSO) and ethanol being the most suitable solvents.

Table 1: Solubility and Storage of ACT-462206

Property Value Source

Molecular Weight 388.48 g/mol [1]

Solubility in DMSO Up to 100 mM [1][2]

Solubility in Ethanol Up to 100 mM [1][2]

Storage of Stock Solution

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light)

[3]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Primary Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution of ACT-
462206 in anhydrous DMSO.

Materials:

ACT-462206 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator water bath

Procedure:

Calculate the required mass of ACT-462206: To prepare 1 mL of a 10 mM stock solution, the

required mass is calculated as follows: Mass (mg) = Concentration (mol/L) x Volume (L) x

Molecular Weight ( g/mol ) x 1000 mg/g Mass (mg) = (0.01 mol/L) x (0.001 L) x (388.48

g/mol ) x 1000 mg/g = 3.88 mg

Weighing ACT-462206: On a calibrated analytical balance, carefully weigh 3.88 mg of ACT-
462206 powder and transfer it to a sterile amber microcentrifuge tube.

Adding Solvent: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube

containing the ACT-462206 powder.
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Dissolution: Tightly cap the tube and vortex vigorously for 1-2 minutes until the compound is

completely dissolved. A brief sonication in a water bath can be used to aid dissolution if

necessary. Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock

solution into smaller, single-use volumes (e.g., 20 µL) in sterile amber microcentrifuge tubes.

Store these aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month), protected from light.

Protocol 2: Preparation of a 10 µM Working Solution in
Aqueous Buffer
This protocol details the dilution of the 10 mM DMSO stock solution into a physiological buffer

(e.g., Phosphate-Buffered Saline (PBS) or cell culture medium) for direct application in in vitro

assays. A stepwise dilution method is employed to prevent precipitation of the hydrophobic

compound.

Materials:

10 mM stock solution of ACT-462206 in DMSO (from Protocol 1)

Sterile physiological buffer (e.g., PBS, DMEM, RPMI-1640), pre-warmed to 37°C

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Thaw the Stock Solution: Thaw a single aliquot of the 10 mM ACT-462206 stock solution at

room temperature.

Intermediate Dilution (1:100): Prepare a 100 µM intermediate solution by adding 2 µL of the

10 mM stock solution to 198 µL of pre-warmed physiological buffer in a sterile

microcentrifuge tube. Mix thoroughly by gentle pipetting. This step is critical to gradually

introduce the compound to the aqueous environment.
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Final Working Solution (1:10): Prepare the 10 µM final working solution by adding 100 µL of

the 100 µM intermediate solution to 900 µL of pre-warmed physiological buffer. Mix gently by

inverting the tube or by gentle pipetting.

Final DMSO Concentration: This two-step dilution results in a final DMSO concentration of

0.1%, which is well-tolerated by most cell lines.

Immediate Use and Stability: It is highly recommended to prepare the working solution fresh

on the day of the experiment and use it immediately. The stability of ACT-462206 in aqueous

solutions at 37°C for extended periods has not been extensively documented. If the

experimental design requires prolonged incubation, it is advisable to perform a stability test

by analyzing the concentration of the compound over time using a suitable analytical method

like HPLC.
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Experimental Workflow for ACT-462206 Solution Preparation

Primary Stock Solution Preparation

Working Solution Preparation

1. Weigh 3.88 mg ACT-462206

2. Add 1 mL Anhydrous DMSO

3. Vortex/Sonicate to Dissolve

4. Aliquot and Store at -80°C

5. Thaw 10 mM Stock Aliquot

Begin Experiment

6. Prepare 100 µM Intermediate
(2 µL Stock + 198 µL Buffer)

7. Prepare 10 µM Final Solution
(100 µL Intermediate + 900 µL Buffer)

8. Use Immediately in Assay

Click to download full resolution via product page

Caption: Workflow for preparing ACT-462206 stock and working solutions.
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Mechanism of Action of ACT-462206
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Caption: ACT-462206 as a dual antagonist of orexin receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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